Cas no 6125-55-9 (ethyl trans-2-hydroxycyclohexanecarboxylate)

• Product Name: ethyl trans-2-hydroxycyclohexanecarboxylate
• CAS No: 6125-55-9
• MF: C₉H₁₆O₃
• MW: 172.2215
• MDL: MFCD00144298
• CID: 954238
• PubChem ID: 1268212
• Update Time: 2024-10-28

ethyl trans-2-hydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl trans-2-hydroxy-1-cyclohexanecarboxylate
• ETHYL TRANS-2-HYDROXY-1-CYCLOHEXANECARBOXYLATE, 95
• TRANS-ETHYL 2-HYDROXYCYCLOHEXANECARBOXYLATE
• CTK0F2209
• Cyclopropanecarboxylic acid, 2-acetyl-, ethyl ester, trans-
• ethyl (1RS,2RS)-2-Acetylcyclopropanecarboxylate
• ethyl 2-hydroxycyclohexanecarboxylate
• ethyl trans-2-acetylcyclopropanecarboxylate
• ethyl trans-2-hydroxycyclohexanecarboxylate
• ethyl-trans-2-hydroxy-1-cyclohexanecarboxylate
• rac-trans-2-Hydroxycyclohexancarbonsaeureaethylester
• trans-ethyl 2-hydroxy-cyclohexanoate
• (1R,2R)-ethyl 2-hydroxycyclohexanecarboxylate
• ethyl (1R,2R)-2-hydroxycyclohexane-1-carboxylate
• Ethyltrans-2-hydroxy-1-cyclohexanecarboxylate
• trans-2-hydroxy-cyclohexanecarboxylic acid ethyl ester
• Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1R,2R)-rel-
• AB0025811
• ethyl (R,
• (1R,2R)-ethyl2-hydroxycyclohexanecarboxylate
• DS-1747
• WOGRTPJVNNCUKN-HTQZYQBOSA-N
• MFCD00144298
• 119068-36-9
• ethyl (R,R)-2-hydroxycyclohexanecarboxylate
• SCHEMBL7074592
• CS-W023035
• 6125-55-9
• AKOS015919731

• MDL： MFCD00144298
• Inchi： 1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： WOGRTPJVNNCUKN-HTQZYQBOSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Liquid
• Density: 1.093g/cm3
• Boiling Point: 251.4°C at 760 mmHg
• Flash Point: 100.2ºC
• Refractive Index: 1.481
• PSA: 46.53
• LogP: 1.10060
• Solubility: Not determined

ethyl trans-2-hydroxycyclohexanecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H227-H302+H332-H319
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Sealed in dry,2-8°C